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Compound of Interest

Compound Name: Furfuryl propionate

Cat. No.: B1584475 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

furfuryl propionate, ensuring compliance and minimizing risk.

Furfuryl propionate, a combustible liquid with a characteristic fruity, spicy odor, requires

careful management to mitigate potential hazards. While not classified as a hazardous waste

by the U.S. Environmental Protection Agency (EPA) based on its flashpoint, adherence to

proper disposal protocols is mandatory to ensure a safe working environment and to comply

with local, state, and federal regulations.

Immediate Safety and Handling
Before initiating any disposal procedure, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemical-impermeable gloves (e.g., nitrile, neoprene).

Respiratory Protection: In poorly ventilated areas or during spill cleanup, a multi-purpose

combination respirator cartridge is recommended.
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Protective Clothing: A lab coat or other suitable protective clothing should be worn to prevent

skin contact.

Spill and Leak Management
In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent environmental contamination.

Spill Cleanup Protocol:

Eliminate Ignition Sources: As a combustible liquid, all sources of ignition (open flames,

sparks, hot surfaces) must be removed from the area. Use non-sparking tools for cleanup.

Ensure Adequate Ventilation: Work in a well-ventilated area to avoid the buildup of vapors.

Contain the Spill: For small spills, absorb the liquid with an inert, non-combustible material

such as sand, diatomite, or universal binders.

Collect and Store: Carefully collect the absorbed material and place it into a suitable,

labeled, and tightly closed container for disposal.

Decontaminate the Area: Clean the spill area thoroughly with soap and water.

Disposal of Cleanup Materials: All contaminated cleanup materials must be disposed of as

chemical waste in accordance with institutional and local regulations.

Step-by-Step Disposal Procedure
The primary method for the disposal of furfuryl propionate is through a licensed waste

disposal contractor. Do not discharge furfuryl propionate down the drain or into the

environment.

Waste Collection:

Collect waste furfuryl propionate in a designated, compatible, and properly labeled

container. The container should be kept tightly closed.
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Do not mix furfuryl propionate with other waste streams unless explicitly permitted by

your institution's hazardous waste management plan.

Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials and sources of ignition.[1]

Ensure the storage area is clearly marked as a chemical waste storage area.

Engage a Licensed Disposal Company:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup by a licensed and reputable chemical waste disposal company.

Provide the disposal company with a complete and accurate Safety Data Sheet (SDS) for

furfuryl propionate.

Documentation:

Maintain accurate records of the amount of furfuryl propionate waste generated and its

disposal date. Follow all institutional and regulatory requirements for waste tracking.

Quantitative Data for Furfuryl Propionate
The following table summarizes key physical and chemical properties of furfuryl propionate
relevant to its safe handling and disposal.

Property Value

CAS Number 623-19-8

Flash Point 82 °C (179.6 °F) - closed cup[2]

Density 1.109 g/mL at 25 °C[2]

Boiling Point 195-196 °C[2]

Storage Class 10 - Combustible liquids[2]
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Furfuryl Propionate Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

furfuryl propionate.
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Furfuryl Propionate Disposal Workflow
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Caption: Decision workflow for the safe disposal of furfuryl propionate.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of furfuryl propionate, contributing to a secure research environment and protecting

our planet. Always consult your institution's specific safety and disposal guidelines and the

most current Safety Data Sheet (SDS) for the chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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